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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1149929

Avibactam Sodium Hydrate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avibactam sodium hydrate is a pivotal, non-f-lactam (-lactamase inhibitor developed to
combat the growing threat of antibiotic resistance. Administered in combination with 3-lactam
antibiotics, it restores their efficacy against a broad spectrum of resistant Gram-negative
bacteria. This technical guide provides an in-depth overview of the chemical and physical
properties of Avibactam sodium hydrate, detailed experimental protocols for their
determination, and a visualization of its mechanism of action.

Chemical and Physical Properties

Avibactam sodium hydrate is a white to off-white solid. Its chemical structure and key
identifying properties are summarized below. The quantitative data for its physicochemical
properties are presented in the subsequent tables, reflecting the range of values reported in the
literature.

Table 1: Chemical Identification of Avibactam Sodium Hydrate
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Identifier Value

Reference

sodium;[(2S,5R)-2-carbamoyl-

7-0x0-1,6-

IUPAC Name ) ) [1]
diazabicyclo[3.2.1]octan-6-yl]
sulfate;hydrate

CAS Number 2938989-90-1 [2]

Molecular Formula C7H12N3NaO7S [11[2]

Molecular Weight 305.24 g/mol [1][2]

C1C2CC(N1C(=0)N20S(=0)

Canonical SMILES

(=0)[0-])C(=O)N.[Na+].0

[2]

Table 2: Physicochemical Properties of Avibactam Sodium Hydrate

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/118704750
https://www.medchemexpress.com/Avibactam-sodium-hydrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/118704750
https://www.medchemexpress.com/Avibactam-sodium-hydrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/118704750
https://www.medchemexpress.com/Avibactam-sodium-hydrate.html
https://www.medchemexpress.com/Avibactam-sodium-hydrate.html
https://www.benchchem.com/product/b1149929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Conditions

Reference

Melting Point

>208°C (decomposes)

Not Applicable

[3]4]

259.1-262.4 °C

Not Applicable

[4]

(decomposes)
Solubility in Water =200 mg/mL Not Specified [2]
Sonication is
150 mg/mL [5]
recommended
57 mg/mL 25°C [6]
2 mg/mL Not Specified
Solubility in PBS (pH N
~10 mg/mL Not Specified [7]
7.2)
Solubility in DMSO 61 mg/mL Use fresh DMSO [8]
57 mg/mL 25°C [6]
~5 mg/mL Not Specified [7]
Slightly Soluble Not Specified [3]
Solubility in Dimethyl N
i ~5 mg/mL Not Specified [7]
Formamide
Heating and

Solubility in Methanol

Slightly Soluble

sonication may be

[3]

required
Solubility in Ethanol Insoluble Not Specified [6]
White to off-white )
Appearance Ambient [2]

solid

Storage Conditions

4°C, sealed, away
from moisture (short

term)

Not Applicable

[2]

-20°C (long term)

Not Applicable

[9]
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Mechanism of Action

Avibactam is a covalent, reversible inhibitor of a wide range of -lactamase enzymes, including
Ambler class A, class C, and some class D enzymes. Unlike traditional B-lactamase inhibitors,
avibactam does not contain a -lactam ring. Its mechanism involves the formation of a stable,
covalent acyl-enzyme intermediate with the serine residue in the active site of the -lactamase.
This reaction is, however, reversible, allowing for the slow regeneration of the active enzyme
and intact avibactam. This unique mechanism effectively protects co-administered [3-lactam
antibiotics from degradation.
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Mechanism of Action of Avibactam
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Caption: Covalent, reversible inhibition of 3-lactamase by Avibactam.
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Experimental Protocols

The following are detailed methodologies for determining the key physicochemical properties of

Avibactam sodium hydrate.

Melting Point Determination (Decomposition)

Principle: The melting point of a substance is the temperature at which it transitions from a solid

to a liquid state. For substances that decompose, the temperature at which this decomposition

occurs is noted. The capillary method is a standard technique for this determination.

Apparatus:

Melting point apparatus with a heating block and temperature control.
Glass capillary tubes (closed at one end).
Thermometer calibrated against certified reference standards.

Mortar and pestle.

Procedure:

Sample Preparation: A small amount of Avibactam sodium hydrate is finely powdered
using a mortar and pestle. The powder is dried in a desiccator over a suitable drying agent to
ensure it is anhydrous.

Capillary Loading: The powdered sample is introduced into a glass capillary tube and packed
to a height of 2-4 mm by tapping the tube gently on a hard surface.

Measurement: The capillary tube is placed in the heating block of the melting point
apparatus. The temperature is raised at a rate of approximately 10°C per minute until it is
about 30°C below the expected decomposition temperature. The heating rate is then
reduced to 1-2°C per minute.

Observation: The temperature at which the substance is observed to decompose (e.qg.,
charring, gas evolution) is recorded as the decomposition temperature.
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Solubility Determination (Shake-Flask Method)

Principle: The shake-flask method is the gold standard for determining the equilibrium solubility

of a compound in a given solvent. It involves saturating a solvent with the solute and then

measuring the concentration of the dissolved solute.

Apparatus:

Orbital shaker or other suitable agitation device in a temperature-controlled environment
(e.g., 25°C).

Glass vials with screw caps.
Analytical balance.
Centrifuge.

High-Performance Liquid Chromatography (HPLC) system or other suitable quantitative
analytical instrument.

pH meter.

Procedure:

Preparation of Solutions: A series of vials are prepared, each containing a measured volume
of the desired solvent (e.g., water, DMSO, PBS buffer).

Addition of Solute: An excess amount of Avibactam sodium hydrate is added to each vial
to ensure that a saturated solution is formed. The vials are securely capped.

Equilibration: The vials are placed in the orbital shaker and agitated at a constant
temperature (e.g., 25°C) for a predetermined period (e.g., 24-48 hours) to allow the system
to reach equilibrium.

Phase Separation: After equilibration, the vials are removed from the shaker, and the
undissolved solid is separated from the solution by centrifugation.
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o Sample Analysis: An aliquot of the clear supernatant is carefully removed, diluted as
necessary, and the concentration of dissolved Avibactam sodium hydrate is determined
using a validated HPLC method.

» pH Measurement: For aqueous solutions, the pH is measured at the beginning and end of
the experiment.

Stability and Storage

Avibactam sodium hydrate should be stored in a sealed container, away from moisture. For
short-term storage, a temperature of 4°C is recommended.[2] For long-term storage, it should
be kept at -20°C.[9] Aqueous solutions of Avibactam sodium hydrate are not recommended
for storage for more than one day.[7]

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. The information provided is based on publicly available data
and should be used in conjunction with other validated sources. Always refer to the specific
Certificate of Analysis for batch-specific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149929#chemical-and-physical-properties-of-
avibactam-sodium-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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